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Compound of Interest

Compound Name: Acryloyl-PEG4-OH

Cat. No.: B3120244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acryloyl-PEG4-OH is a heterobifunctional linker containing a reactive acrylate group and a

terminal hydroxyl group, connected by a 4-unit polyethylene glycol (PEG) spacer. This unique

architecture makes it a valuable tool in bioconjugation, enabling the covalent attachment of the

PEG moiety to biomolecules such as proteins, peptides, and oligonucleotides. The acrylate

group serves as a Michael acceptor, readily reacting with nucleophiles like thiols (from cysteine

residues) and, to a lesser extent, amines (from lysine residues). The hydroxyl group provides a

site for further functionalization or can remain as a terminal group to enhance hydrophilicity.

The integrated PEG4 spacer offers several advantages in bioconjugation. It increases the

solubility and stability of the resulting conjugate, reduces immunogenicity, and provides a

flexible, hydrophilic linkage between the biomolecule and another moiety of interest, such as a

drug payload in an antibody-drug conjugate (ADC) or a solid support. This guide provides a

comprehensive technical overview of Acryloyl-PEG4-OH, including its physicochemical

properties, reaction mechanisms, experimental protocols, and applications in bioconjugation

and hydrogel formation.

Physicochemical Properties of Acryloyl-PEG4-OH
A clear understanding of the physicochemical properties of Acryloyl-PEG4-OH is crucial for its

effective use in bioconjugation.
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Property Value Reference

Molecular Formula C11H22O6 N/A

Molecular Weight 250.29 g/mol N/A

Appearance Colorless to pale yellow oil N/A

Solubility
Soluble in water and most

organic solvents
N/A

Reactive Groups Acrylate, Hydroxyl N/A

Spacer Arm 18.1 Å (PEG4) N/A

Bioconjugation with Acryloyl-PEG4-OH
The primary application of Acryloyl-PEG4-OH lies in the covalent modification of biomolecules.

The acrylate group is the key reactive handle for this purpose.

Reaction Mechanism: Michael Addition
The conjugation of Acryloyl-PEG4-OH to proteins predominantly occurs via a Michael addition

reaction. This reaction involves the nucleophilic attack of a deprotonated thiol group (thiolate)

from a cysteine residue on the β-carbon of the acrylate moiety. The reaction is most efficient at

a pH range of 7.5-8.5, where a sufficient concentration of the reactive thiolate anion is present.

While reaction with the ε-amino group of lysine is also possible, it is generally slower and

requires higher pH conditions.
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Caption: Michael addition of a protein thiol to Acryloyl-PEG4-OH.

Experimental Protocol: Conjugation to a Cysteine-
Containing Protein
This protocol provides a general guideline for the conjugation of Acryloyl-PEG4-OH to a

protein with an available cysteine residue. Optimization may be required for specific proteins.

Materials:

Protein solution (e.g., 1-10 mg/mL in a suitable buffer)

Acryloyl-PEG4-OH

Conjugation Buffer: 100 mM sodium phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.5-8.5

Reducing agent (optional, for proteins with disulfide bonds): e.g., TCEP (tris(2-

carboxyethyl)phosphine)

Quenching reagent: e.g., L-cysteine or β-mercaptoethanol

Purification system: Size-exclusion chromatography (SEC) or dialysis

Procedure:

Protein Preparation: If the target cysteine is in a disulfide bond, pre-treat the protein with a 2-

10 molar excess of TCEP for 1 hour at room temperature to reduce the disulfide bond.

Remove excess TCEP by buffer exchange into the conjugation buffer.

Reaction Setup: Add a 10-50 molar excess of Acryloyl-PEG4-OH (dissolved in a small

amount of conjugation buffer or a compatible organic solvent like DMSO) to the protein

solution.

Incubation: Gently mix the reaction mixture and incubate at room temperature for 2-4 hours

or overnight at 4°C. The reaction progress can be monitored by LC-MS.

Quenching: Add a 10-fold molar excess of the quenching reagent (relative to the initial

amount of Acryloyl-PEG4-OH) to the reaction mixture and incubate for 30 minutes to
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consume any unreacted acrylate groups.

Purification: Purify the protein-PEG conjugate from unreacted Acryloyl-PEG4-OH and

quenching reagent using SEC or extensive dialysis against a suitable storage buffer.

Characterization: Characterize the conjugate by SDS-PAGE to observe the increase in

molecular weight, and by mass spectrometry to confirm the degree of conjugation.[1][2][3]

The protein concentration can be determined by methods like the BCA assay, though

PEGylation might interfere with some colorimetric assays.[4]

Parameter Recommended Condition

pH 7.5 - 8.5

Temperature 4°C to Room Temperature

Molar Excess of Acryloyl-PEG4-OH 10-50 fold over protein

Reaction Time 2-24 hours

Purification Method Size-Exclusion Chromatography, Dialysis

Application in Antibody-Drug Conjugates (ADCs)
Acryloyl-PEG4-OH can be utilized as a linker in the construction of ADCs. The hydroxyl group

can be activated or replaced with another functional group to attach a cytotoxic payload. The

acrylate end then reacts with cysteine residues on the antibody. The PEG4 spacer helps to

improve the solubility and pharmacokinetic profile of the ADC.[5][6]
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Caption: General structure of an ADC utilizing an Acryloyl-PEG4-OH derived linker.
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The stability of the thioether bond formed from the Michael addition is a critical factor for the

efficacy and safety of an ADC. While generally stable, the ester group within the acrylate

moiety can be susceptible to hydrolysis, which is a consideration in linker design.[7]

Formation of PEG Hydrogels
Acryloyl-PEG4-OH can also be used as a component in the formation of hydrogels. The

acrylate group can participate in polymerization reactions, while the hydroxyl group can be

functionalized to introduce other crosslinking moieties or to attach bioactive molecules.

Hydrogel Formation Mechanism
PEG-based hydrogels can be formed through various crosslinking chemistries. When using

Acryloyl-PEG4-OH, a common method is to copolymerize it with a di- or multi-functional

acrylate crosslinker, such as PEG-diacrylate (PEGDA), via photopolymerization.[1]

Alternatively, it can be crosslinked with a dithiol-containing molecule through a Michael addition

reaction.[8]
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Caption: Hydrogel formation via Michael addition of Acryloyl-PEG4-OH and a dithiol

crosslinker.

Experimental Protocol: Hydrogel Formation via Michael
Addition
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This protocol provides a general method for forming a hydrogel using Acryloyl-PEG4-OH and

a dithiol crosslinker.

Materials:

Acryloyl-PEG4-OH

Dithiol crosslinker (e.g., dithiothreitol (DTT) or a PEG-dithiol)

Buffer: Triethanolamine (TEOA) buffer (0.3 M, pH 8.0)

Drug or cells to be encapsulated (optional)

Procedure:

Precursor Solutions: Prepare a stock solution of Acryloyl-PEG4-OH in the TEOA buffer.

Prepare a separate stock solution of the dithiol crosslinker in the same buffer.

Mixing: To initiate gelation, mix the two precursor solutions at a desired stoichiometric ratio of

acrylate to thiol groups (e.g., 1:1). If encapsulating a drug or cells, they should be added to

one of the precursor solutions before mixing.

Gelation: Allow the mixture to stand at room temperature or 37°C. Gelation time can vary

from minutes to hours depending on the concentration of precursors and the reactivity of the

thiol.[8]

Characterization: The mechanical properties of the hydrogel, such as the storage and loss

moduli, can be characterized by rheometry.[9][10] The swelling ratio can be determined by

measuring the wet and dry weights of the hydrogel.

Parameter Typical Range

Polymer Concentration 5-20% (w/v)

Acrylate:Thiol Ratio 1:1

pH 7.5 - 8.5

Gelation Time Minutes to Hours
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Conclusion
Acryloyl-PEG4-OH is a versatile and valuable reagent in the field of bioconjugation. Its

heterobifunctional nature, combined with the beneficial properties of the PEG spacer, makes it

suitable for a wide range of applications, from the development of sophisticated antibody-drug

conjugates to the formation of biocompatible hydrogels for drug delivery and tissue

engineering. A thorough understanding of its reactivity and careful optimization of reaction

conditions are key to its successful implementation in research and development.

Need Custom Synthesis?
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bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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